5-(3-Methoxybenzyloxy)pentyl bromide

• Molecular Formula: C13H19BrO2
• Molecular Weight: 287.19 g/mol
• IUPAC Name: 1-(5-bromopentoxymethyl)-3-methoxybenzene
• InChI: InChI=1S/C13H19BrO2/c1-15-13-7-5-6-12(10-13)11-16-9-4-2-3-8-14/h5-7,10H,2-4,8-9,11H2,1H3
• InChI Key: SOPLDPKPSFIQDF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)COCCCCCBr

Description

5-(3-Methoxybenzyloxy)pentyl bromide is an alkyl bromide derivative featuring a pentyl chain substituted with a 3-methoxybenzyloxy group. This compound is structurally characterized by a brominated terminal on the pentyl chain and a methoxy-substituted benzyl ether moiety. It serves as a versatile intermediate in organic synthesis, particularly in nucleophilic substitution reactions, where the bromide group acts as a leaving agent. Applications include its use in pharmaceutical intermediates, agrochemicals, and materials science .

Synthesis typically involves alkylation of 3-methoxybenzyl alcohol with 1,5-dibromopentane under basic conditions, followed by purification via column chromatography.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues: Substituent and Chain-Length Variations

The compound belongs to a broader class of alkyl bromides with aryloxy/benzyloxy substituents. Key structural analogues include:

Compound Name	Substituent	Chain Length	Boiling Point/°C (Pressure/mmHg)	Yield (%)	Key Applications	Reference
5-(3-Methoxybenzyloxy)pentyl bromide	3-Methoxybenzyloxy	Pentyl (C5)	Not reported	~70–85*	Pharmaceutical intermediates
5-p-Chlorophenoxypentyl bromide	p-Chlorophenoxy	Pentyl (C5)	226–228 (30 mmHg)	~80	Polymer precursors
3-o-Methoxyphenoxypropyl bromide	o-Methoxyphenoxy	Propyl (C3)	98 (0.25 mmHg)	~65–78	Organic synthesis
1-Bromo-5-(4-bromophenoxy)pentane	4-Bromophenoxy	Pentyl (C5)	Not reported	76	Antiviral drug intermediates

*Estimated based on analogous alkylation yields in and .

Key Observations:

• Substituent Effects: Electron-withdrawing groups (e.g., chloro in 5-p-chlorophenoxypentyl bromide) increase boiling points compared to electron-donating groups (e.g., methoxy in 3-o-methoxyphenoxypropyl bromide). This is attributed to stronger dipole-dipole interactions in halogenated compounds . Methoxy groups enhance solubility in polar solvents, making 5-(3-methoxybenzyloxy)pentyl bromide more reactive in SN2 reactions compared to non-polar analogues .
• Chain-Length Effects: Longer chains (e.g., pentyl vs. propyl) result in higher molecular weights and boiling points. For example, 5-p-chlorophenoxypentyl bromide (C5) boils at 226–228°C, whereas 3-o-methoxyphenoxypropyl bromide (C3) boils at 98°C .